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Compound of Interest

Compound Name: Hexanedioic acid, sodium salt (1:)

Cat. No.: B3254173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the realm of scientific research and pharmaceutical development, the selection of an

appropriate buffering agent is critical for maintaining stable pH conditions, thereby ensuring the

integrity and efficacy of biological and chemical systems. Adipic acid, a dicarboxylic acid, gives

rise to two sodium salts: monosodium adipate and disodium adipate. Both are utilized as

buffering agents, but their distinct chemical properties dictate their optimal applications. This

guide provides a comprehensive comparison of their performance, supported by theoretical

data and standardized experimental protocols.

Chemical and Physical Properties
A fundamental understanding of the chemical and physical properties of monosodium and

disodium adipate is essential for their effective use as buffering agents. Adipic acid, the parent

compound, is a diprotic acid, meaning it can donate two protons. The dissociation of adipic acid

occurs in two steps, each with a corresponding acid dissociation constant (pKa). These pKa

values are central to the buffering capacity of its salt forms.
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Property
Monosodium
Adipate

Disodium Adipate
Adipic Acid (Parent
Compound)

Chemical Formula C₆H₉NaO₄ C₆H₈Na₂O₄ C₆H₁₀O₄[1]

Other Names
Sodium hydrogen

adipate[2]

Disodium

hexanedioate[3]
Hexanedioic acid[1]

pKa₁ of Adipic Acid ~4.41[1][4] ~4.41[1][4] ~4.41[1][4]

pKa₂ of Adipic Acid ~5.41[1][4] ~5.41[1][4] ~5.41[1][4]

Solubility in Water Freely soluble[2] Highly soluble[5] Sparingly soluble

Typical Use
Buffering agent in

various industries[2]

Food additive (E356),

buffering agent,

acidity regulator[3][5]

Precursor to adipate

salts

Buffering Mechanism and Effective pH Range
The buffering action of adipate salts is centered around the two pKa values of adipic acid. A

buffer is most effective at a pH close to its pKa. Therefore, adipate-based buffers can be

effectively used in two distinct pH ranges.

pH range around pKa₁ (~4.41): This buffering range is primarily maintained by the

equilibrium between adipic acid (H₂A) and the monosodium adipate (HA⁻).

pH range around pKa₂ (~5.41): This buffering range is governed by the equilibrium between

the monosodium adipate (HA⁻) and the disodium adipate (A²⁻).

Monosodium adipate itself, being the intermediate salt, can act as a buffer in both ranges,

though it will be most effective when the concentrations of the acidic and basic species it

equilibrates with are similar.

Disodium adipate, being the fully deprotonated form, is the conjugate base. To create a buffer

with disodium adipate, it must be combined with its conjugate acid, monosodium adipate, to

buffer around pKa₂, or with adipic acid to buffer around pKa₁.
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Feature Monosodium Adipate Disodium Adipate

Primary Buffering Range

Can contribute to buffering

around both pKa₁ (~4.4) and

pKa₂ (~5.4).

Primarily used with its

conjugate acid to buffer around

pKa₂ (~5.4).

Preparation of Buffer Solution

Can be used alone or in

combination with adipic acid or

disodium adipate to target a

specific pH.

Typically requires the addition

of a proton donor (like

monosodium adipate or adipic

acid) to form a buffer solution.

Versatility

More versatile as a single-

component starting material for

creating buffers across the two

pH ranges of adipic acid.

Less versatile as a single

component; primarily serves as

the basic component of the

buffer pair.

Experimental Protocols
To empirically determine and compare the buffering capacity of monosodium and disodium

adipate, the following experimental protocols can be employed.

Experiment 1: Determination of Titration Curves and
Buffering Capacity
Objective: To visualize the buffering ranges and determine the buffering capacity of adipate

solutions.

Materials:

Monosodium adipate

Disodium adipate

Adipic acid

0.1 M Hydrochloric acid (HCl)

0.1 M Sodium hydroxide (NaOH)
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pH meter

Magnetic stirrer and stir bar

Burette

Beakers

Methodology:

Preparation of Adipate Solutions:

Prepare a 0.1 M solution of monosodium adipate.

Prepare a 0.1 M solution of disodium adipate.

Prepare a 0.1 M solution containing equimolar amounts of monosodium adipate and

disodium adipate.

Titration:

Take a 50 mL aliquot of one of the prepared solutions.

Place the beaker on a magnetic stirrer and immerse the calibrated pH electrode.

Record the initial pH.

Titrate the solution with 0.1 M HCl, adding small increments (e.g., 0.5 mL) and recording

the pH after each addition until the pH drops significantly.

Repeat the titration for a fresh aliquot of the same solution using 0.1 M NaOH until the pH

rises significantly.

Data Analysis:

Plot pH versus the volume of acid or base added.

The regions of the curve where the pH changes minimally upon addition of acid or base

represent the buffering ranges.
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The center of these buffering regions should correspond to the pKa values of adipic acid.

Calculate the buffering capacity (β) as the amount of strong acid or base needed to

change the pH of one liter of the buffer solution by one unit.

Visualizing the Buffering System
The relationship between the different adipate species and their role in buffering can be

visualized through a logical workflow.

Buffering around pKa₁ (~4.4)

Buffering around pKa₂ (~5.4)
Adipic Acid

(H₂A) Monosodium Adipate
(HA⁻)+OH⁻

-H⁺

+H⁺

-OH⁻

Disodium Adipate
(A²⁻)

+OH⁻

-H⁺

+H⁺

-OH⁻

Click to download full resolution via product page

Caption: Equilibrium of adipate species in a buffering system.

The experimental workflow for determining the buffering capacity can also be represented

graphically.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3254173?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3254173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare Adipate Solutions
(Monosodium, Disodium, Mixture)

Calibrate pH Meter

Titrate with 0.1 M HCl Titrate with 0.1 M NaOH

Record pH after each addition

Plot Titration Curve
(pH vs. Volume)

Identify Buffering Regions
(pKa₁ and pKa₂)

Calculate Buffering Capacity (β)

Click to download full resolution via product page

Caption: Workflow for determining buffering capacity.

Conclusion
Both monosodium adipate and disodium adipate are effective buffering agents within the pH

ranges of approximately 4.4 and 5.4. The choice between them depends on the target pH and

the desired starting components of the buffer system. Monosodium adipate offers greater
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versatility as a single-component starting material for creating buffers in either of adipic acid's

buffering regions. Disodium adipate is primarily used as the basic component in combination

with a proton donor to buffer around a pH of 5.4. For applications requiring precise and stable

pH control in the mid-acidic range, adipate-based buffers present a reliable and effective

option. The experimental protocols outlined provide a robust framework for the empirical

evaluation and comparison of their buffering performance in specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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